5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid
Overview
Description
5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid (5-PPCA) is an organic compound that is used in various scientific research applications. It is a heterocyclic aromatic compound and has a molecular formula of C7H6N2O2. 5-PPCA has been studied for its potential use in the synthesis of pharmaceuticals, as a catalyst in organic reactions, and as a reagent in biochemical and physiological studies. 5-PPCA has been found to have a wide range of applications in a variety of fields, including biochemistry, pharmacology, and medicinal chemistry.
Mechanism of Action
The mechanism of action of 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid is not yet fully understood. However, it is believed to be involved in the binding of molecules to their receptors, as well as in the regulation of enzyme activity. 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid has been found to interact with a variety of proteins, including enzymes, hormones, and receptors. It is believed that 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid binds to these proteins, which then modulate their activity.
Biochemical and Physiological Effects
5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid has been found to have a wide range of biochemical and physiological effects. In studies of enzyme kinetics, 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid has been found to inhibit the activity of enzymes, such as tyrosine kinase and phosphatidylinositol-3-kinase (PI3K). In studies of receptor-ligand interactions, 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid has been found to bind to a variety of receptors, including the glucocorticoid receptor, the androgen receptor, and the estrogen receptor. 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid has also been found to modulate the activity of hormones, such as insulin and cortisol.
Advantages and Limitations for Lab Experiments
The use of 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid in lab experiments has a number of advantages and limitations. One of the advantages of using 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid is that it is relatively inexpensive and easy to obtain. Additionally, 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid is stable in aqueous solutions and can be used in a wide range of experiments. However, one of the limitations of using 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid is that it can be toxic when used in high concentrations.
Future Directions
The potential applications of 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid are vast and continue to be explored. Possible future directions for 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid include its use in the synthesis of novel drugs and the development of new catalysts for organic reactions. Additionally, 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid could be used to study the structure and function of proteins and to develop new methods for drug delivery. Finally, 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid could be used to study the effects of environmental toxins on biochemical and physiological processes.
Synthesis Methods
5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid can be synthesized through a variety of methods. The most common method is the reaction of 1H-pyrazole-3-carboxylic acid with pyridine in the presence of a strong base, such as sodium hydroxide. This reaction produces 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid and pyridine-3-carboxylic acid. Other methods of synthesis include the reaction of 1H-pyrazole-3-carboxylic acid with pyridine-3-aldehyde in the presence of a base and the reaction of 1H-pyrazole-3-carboxylic acid with pyridine-3-sulfonic acid in the presence of a base.
Scientific Research Applications
5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid has been found to have a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a fluorescent probe in biochemical and physiological studies. It has also been used in the synthesis of pharmaceuticals and as a reagent in biochemical and physiological studies. 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid has been found to be useful in the synthesis of biologically active compounds, such as hormones and drugs, as well as in the study of enzyme kinetics and receptor-ligand interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid involves the reaction of 3-cyanopyridine with hydrazine hydrate to form 5-(1H-pyrazol-1-yl)pyridine. This intermediate is then oxidized to form the desired product, 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid.", "Starting Materials": [ "3-cyanopyridine", "hydrazine hydrate", "oxidizing agent (e.g. hydrogen peroxide, potassium permanganate)" ], "Reaction": [ "Step 1: 3-cyanopyridine is reacted with hydrazine hydrate in the presence of a catalyst (e.g. acetic acid) to form 5-(1H-pyrazol-1-yl)pyridine.", "Step 2: The intermediate 5-(1H-pyrazol-1-yl)pyridine is then oxidized using an oxidizing agent (e.g. hydrogen peroxide, potassium permanganate) to form 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid." ] } | |
CAS RN |
1428929-53-6 |
Product Name |
5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid |
Molecular Formula |
C9H7N3O2 |
Molecular Weight |
189.2 |
Purity |
95 |
Origin of Product |
United States |
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